N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide

• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-[3-(butan-2-ylcarbamoyl)phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C18H19FN2O2/c1-3-12(2)20-17(22)13-7-6-8-14(11-13)21-18(23)15-9-4-5-10-16(15)19/h4-12H,3H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: XWGASDMVRDFFMH-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2F

Description

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized by Bayer Pharmaceuticals in 2001 and has since been the subject of numerous scientific studies.

Mechanism of Action

The mechanism of action of N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide is complex and involves the inhibition of several signaling pathways. It has been shown to inhibit the activity of RAF kinases, which are involved in the MAPK/ERK pathway. In addition, it has been shown to inhibit the activity of VEGFR and PDGFR, which are involved in angiogenesis. By inhibiting these signaling pathways, N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide is able to induce apoptosis and inhibit tumor growth.
Biochemical and Physiological Effects
N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and inhibit the proliferation of cancer cells. In addition, it has been shown to have anti-inflammatory effects and to inhibit the production of cytokines.

Advantages and Limitations for Lab Experiments

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide has several advantages for use in lab experiments. It is a small molecule inhibitor that is relatively easy to synthesize and purify. In addition, it has been extensively studied and its mechanism of action is well understood. However, there are also limitations to its use in lab experiments. It has been shown to have off-target effects, and its potency can vary depending on the cell line being studied.

Future Directions

There are several future directions for the study of N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide. One area of interest is the development of combination therapies that include N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide. Another area of interest is the study of its potential use in the treatment of other diseases, such as psoriasis, rheumatoid arthritis, and multiple sclerosis. In addition, there is ongoing research into the development of more potent and selective inhibitors of the signaling pathways targeted by N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide.

Synthesis Methods

The synthesis of N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide involves a series of chemical reactions. The first step is the reaction of 2-fluoroaniline with tert-butylchloroformate to form the tert-butyl carbamate derivative. This is followed by the reaction of the tert-butyl carbamate derivative with 3-aminobenzoic acid to form the desired product, N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-fluorobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-tumor activity in a variety of cancer cell lines, including melanoma, renal cell carcinoma, and hepatocellular carcinoma. In addition, it has been studied for its potential use in the treatment of other diseases, such as psoriasis, rheumatoid arthritis, and multiple sclerosis.